Cas no 93028-55-8 (Silane, butylchlorodimethyl-, hydrolysis products with silica)

• Product Name: Silane, butylchlorodimethyl-, hydrolysis products with silica
• CAS No: 93028-55-8
• MF: C₆H₁₅ClO₂Si₂
• MW: 210.806102991104
• CID: 809266
• Update Time: 2025-05-24

Silane, butylchlorodimethyl-, hydrolysis products with silica Chemical and Physical Properties

Names and Identifiers

• Silane, butylchlorodimethyl-, hydrolysis products with silica
• ZORBAX LP 100/40 C4
• ZORBAX LP 100/40 C8
• ZORBAX LP 100/40 CN
• SILICA, ZORBAX LP 100/40 C4
• Derivatized Silica Gel Butyl (C4) Zorbax LP 100/40 C4

• Inchi： 1S/C6H15ClSi.O2Si/c1-4-5-6-8(2,3)7;1-3-2/h4-6H2,1-3H3;
• InChI Key： PEUZQWURCPBUEX-UHFFFAOYSA-N
• SMILES： C(CCC)[Si](Cl)(C)C.[Si](=O)=O

Silane, butylchlorodimethyl-, hydrolysis products with silica Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on Silane, butylchlorodimethyl-, hydrolysis products with silica

Introduction to Silane, butylchlorodimethyl-, hydrolysis products with silica (CAS No. 93028-55-8)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and various industrial applications. Among these, Silane, butylchlorodimethyl-, and its hydrolysis products when combined with silica, represent a fascinating area of research with significant implications. The compound with the CAS number 93028-55-8 is particularly noteworthy due to its unique properties and versatile applications.

The hydrolysis products of Silane, butylchlorodimethyl- form a class of organosilicon compounds that exhibit remarkable reactivity and stability. These compounds are widely utilized in the synthesis of silicon-based materials, including coatings, adhesives, and catalysts. The interaction between the hydrolyzed silane derivatives and silica substrates leads to the formation of robust silicon-oxygen-silicon (Si-O-Si) networks, which are essential for enhancing material properties such as thermal resistance, mechanical strength, and chemical inertness.

In recent years, the field of nanotechnology has seen a surge in the use of silica-based materials due to their high surface area-to-volume ratio and tunable surface properties. The hydrolysis products of Silane, butylchlorodimethyl- when grafted onto silica nanoparticles have been explored for various applications, including drug delivery systems and sensors. These modified silica nanoparticles exhibit improved biocompatibility and targeted delivery capabilities, making them promising candidates for biomedical applications.

The use of Silane, butylchlorodimethyl- hydrolysis products with silica has also been extensively studied in the context of environmental remediation. Silicon-based materials are known for their ability to adsorb heavy metals and organic pollutants from water sources. The hydrolyzed silane derivatives enhance the adsorption capacity of silica by creating additional active sites on its surface. This property has led to the development of efficient water purification systems that can effectively remove contaminants without generating harmful byproducts.

Another area where these compounds have made significant contributions is in the field of catalysis. The unique surface chemistry of silica-modified silanes allows them to act as excellent catalysts or catalyst supports for various organic transformations. For instance, they have been employed in polymerization reactions, where they facilitate the formation of high-molecular-weight polymers with tailored properties. The ability to tune the surface characteristics of these materials through controlled hydrolysis and functionalization makes them highly versatile in catalytic applications.

The latest research in this domain has focused on developing novel methodologies for synthesizing highly functionalized silica-based materials using Silane, butylchlorodimethyl-. Advanced techniques such as sol-gel processing and plasma-enhanced chemical vapor deposition (PECVD) have been employed to create materials with precise control over their morphology and composition. These advancements have not only improved the performance of existing applications but also opened up new possibilities for innovative uses in electronics, energy storage, and smart materials.

The incorporation of functional groups into the silica matrix through silane hydrolysis has also led to the development of stimuli-responsive materials. These materials can undergo reversible changes in their physical or chemical properties upon exposure to external stimuli such as temperature, pH, or light. Such responsive behaviors make them highly attractive for use in smart coatings, self-healing materials, and adaptive drug delivery systems.

In conclusion, the hydrolysis products of Silane, butylchlorodimethyl- when combined with silica represent a cornerstone in modern material science and pharmaceutical research. Their unique properties enable a wide range of applications across multiple industries, from environmental protection to advanced biomedical technologies. As research continues to uncover new methodologies for their synthesis and functionalization, the potential uses for these compounds are expected to expand even further.